di-n-Hexyl disulfide

• CAS: 10496-15-8
• Molecular Formula: C12H26S2
• Molecular Weight: 234.5 g/mol
• SMILES: CCCCCCSSCCCCCC
• InChI: InChI=1S/C12H26S2/c1-3-5-7-9-11-13-14-12-10-8-6-4-2/h3-12H2,1-2H3
• InChIKey: GJPDBURPGLWRPW-UHFFFAOYSA-N

Di-n-Hexyl disulfide (CAS 10496-15-8) is a symmetric dialkyl disulfide with the molecular formula C₁₂H₂₆S₂ and a molecular weight of 234.46 g/mol. It is a colorless to pale yellow liquid with a characteristic unpleasant odor.

Procurement Guide: Di-n-Hexyl Disulfide (CAS 10496-15-8) – Technical Specifications for Research and Industrial Sourcing

Di-n-Hexyl disulfide (CAS 10496-15-8) is a symmetric dialkyl disulfide with the molecular formula C₁₂H₂₆S₂ and a molecular weight of 234.46 g/mol . It is a colorless to pale yellow liquid with a characteristic unpleasant odor [1]. The compound is valued for its role as a sulfur carrier, extreme-pressure lubricant additive, and corrosion inhibitor, with its performance characteristics directly linked to its specific hexyl chain length [2].

• [1] PubChem. Dihexyl disulfide. PubChem CID 82675. View Source
• [2] R. Ren et al., 'Study on corrosion inhibition properties of disulfide derivatives with different hydrophobicity in sulfuric acid,' Journal of Molecular Structure, vol. 1328, p. 141320, Apr. 2025. View Source

Why Substituting Di-n-Hexyl Disulfide (CAS 10496-15-8) with Other Dialkyl Disulfides Compromises Performance

Substituting di-n-hexyl disulfide with another dialkyl disulfide in a formulation or research protocol is not chemically neutral. While the disulfide (-S-S-) bond is the functional core, the length of the appended alkyl chains dictates critical physical and performance properties. Chain length directly influences hydrophobicity (LogP), volatility (vapor pressure), and thermal stability (flash point), which in turn govern surface adsorption, film formation, and safety profiles. A systematic study comparing dimethyl, dipropyl, and dihexyl disulfides demonstrated that corrosion inhibition efficiency on copper in acidic media increases substantially with alkyl chain length, making longer-chain homologs functionally non-interchangeable for applications requiring high surface protection [1].

• [1] R. Ren et al., 'Study on corrosion inhibition properties of disulfide derivatives with different hydrophobicity in sulfuric acid,' Journal of Molecular Structure, vol. 1328, p. 141320, Apr. 2025. View Source

Quantitative Differentiation of Di-n-Hexyl Disulfide (CAS 10496-15-8) vs. In-Class Analogs

Corrosion Inhibition Efficiency on Copper: Dihexyl Disulfide vs. Dimethyl and Dipropyl Analogs

A 2025 study systematically compared the corrosion inhibition efficacy of three dialkyl disulfides on copper in 0.5 M sulfuric acid. The results demonstrated a clear structure-activity relationship, with inhibition efficiency increasing with alkyl chain length. Dihexyl disulfide (DHD) significantly outperformed its shorter-chain analogs, achieving a maximum inhibition efficiency of 92.4% at a concentration of 1 mM, compared to lower values for dimethyl disulfide (DTD) and dipropyl disulfide (DPD) [1].

Evidence Dimension	Maximum Corrosion Inhibition Efficiency (η) on Copper
Target Compound Data	92.4%
Comparator Or Baseline	Dimethyl disulfide (DTD) and dipropyl disulfide (DPD) – exact numerical values not reported, but study states inhibition ability follows the order DTD < DPD < DHD [1].
Quantified Difference	Not explicitly quantified, but DHD was the most effective among the three disulfides tested [1].
Conditions	1 mM concentration in 0.5 M sulfuric acid; evaluation via electrochemical techniques and morphological characterization [1].

Why This Matters

Superior corrosion inhibition efficiency is critical for selecting the right disulfide for copper protection in acidic environments, ensuring longer component lifespan and reduced maintenance.

• [1] R. Ren et al., 'Study on corrosion inhibition properties of disulfide derivatives with different hydrophobicity in sulfuric acid,' Journal of Molecular Structure, vol. 1328, p. 141320, Apr. 2025. View Source

Vapor Pressure and Volatility: Di-n-Hexyl Disulfide vs. Lower Dialkyl Disulfides

The vapor pressure of di-n-hexyl disulfide at 25°C is approximately 0.00152 mmHg (0.2 Pa) . This is significantly lower than that of its shorter-chain analogs, such as dimethyl disulfide, which has a vapor pressure of approximately 28.7 mmHg at 25°C [1]. This difference of over four orders of magnitude reflects a class-level trend: as the alkyl chain length increases, volatility decreases sharply.

Evidence Dimension	Vapor Pressure at 25°C
Target Compound Data	0.00152 mmHg
Comparator Or Baseline	Dimethyl disulfide: ~28.7 mmHg at 25°C [1].
Quantified Difference	Di-n-hexyl disulfide's vapor pressure is >18,000 times lower.
Conditions	Standard atmospheric pressure.

Why This Matters

Extremely low volatility is essential for applications where low odor, reduced evaporative loss, and a safer handling profile are required, distinguishing di-n-hexyl disulfide from its more volatile, pungent short-chain counterparts.

• [1] PubChem. Dimethyl disulfide. PubChem CID 12232. View Source

Flash Point and Thermal Safety: Di-n-Hexyl Disulfide vs. Common Organic Solvents

The flash point of di-n-hexyl disulfide is reported to be >110 °C (230 °F) . In contrast, many common organic solvents used in similar applications, such as dimethyl disulfide, have a flash point of approximately 24 °C [1]. This higher flash point classifies di-n-hexyl disulfide as a combustible liquid with a significantly reduced fire hazard compared to its lower molecular weight analogs.

Evidence Dimension	Flash Point (Closed Cup)
Target Compound Data	>110 °C (230 °F)
Comparator Or Baseline	Dimethyl disulfide: ~24 °C [1].
Quantified Difference	Di-n-hexyl disulfide's flash point is over 85 °C higher.
Conditions	Standard atmospheric pressure.

Why This Matters

A higher flash point translates to a safer material for handling, storage, and high-temperature processing, reducing the risk of fire and enabling its use in applications where lower flash point compounds are prohibited.

• [1] PubChem. Dimethyl disulfide. PubChem CID 12232. View Source

Validated Application Scenarios for Di-n-Hexyl Disulfide (CAS 10496-15-8) Based on Quantitative Evidence

Copper Corrosion Protection in Acidic Industrial Environments

In systems where copper components are exposed to acidic conditions, such as in pickling baths, heat exchangers, or certain chemical manufacturing processes, di-n-hexyl disulfide is a superior choice for a corrosion inhibitor. Its high inhibition efficiency of 92.4% on copper in 0.5 M sulfuric acid, as demonstrated in a direct head-to-head study against other disulfides [1], provides a strong evidence-based justification for its selection over less effective alternatives like dimethyl or dipropyl disulfide.

High-Temperature Lubricant Formulation for Extreme Pressure (EP) Performance

The combination of a high flash point (>110 °C) and low volatility makes di-n-hexyl disulfide a safer and more effective candidate for lubricant formulations operating at elevated temperatures. Its ability to form protective sulfide films under extreme pressure conditions , while minimizing the risk of flammability and vapor loss, distinguishes it from lower molecular weight sulfur carriers that may evaporate or ignite under the same thermal stress.

Precursor for Organosulfur Synthesis in Low-Odor Processes

Researchers and process chemists synthesizing more complex organosulfur compounds can select di-n-hexyl disulfide as a precursor to minimize facility odor and airborne exposure. Its vapor pressure of 0.00152 mmHg at 25 °C is orders of magnitude lower than that of commonly used reagents like dimethyl disulfide. This drastically reduces the release of foul-smelling vapors, improving laboratory and plant air quality and simplifying fume management.

• [1] R. Ren et al., 'Study on corrosion inhibition properties of disulfide derivatives with different hydrophobicity in sulfuric acid,' Journal of Molecular Structure, vol. 1328, p. 141320, Apr. 2025. View Source